Methyl 1-[(2-chloro-6-fluorophenyl)methyl]piperidine-4-carboxylate

• IUPAC Name: methyl 1-[(2-chloro-6-fluorophenyl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C14H17ClFNO2/c1-19-14(18)10-5-7-17(8-6-10)9-11-12(15)3-2-4-13(11)16/h2-4,10H,5-9H2,1H3
• InChI Key: BNMSHOZXGQXZJJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCN(CC1)CC2=C(C=CC=C2Cl)F
• Molecular Formula: C14H17ClFNO2
• DSSTOX Substance ID: DTXSID801135389
• Molecular Weight: 285.74 g/mol
• CAS No.: 1443346-28-8

Description

Methyl 1-[(2-chloro-6-fluorophenyl)methyl]piperidine-4-carboxylate is a useful research compound. Its molecular formula is C14H17ClFNO2 and its molecular weight is 285.74 g/mol. The purity is usually 95%.
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Biological Activity

Methyl 1-[(2-chloro-6-fluorophenyl)methyl]piperidine-4-carboxylate is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and the implications for therapeutic applications.

Molecular Formula : C$_{12}$H$_{14}$ClFNO
Molecular Weight : 241.69 g/mol
IUPAC Name : this compound
CAS Number : 1082545-19-4

The biological activity of this compound is primarily attributed to its interaction with various biological targets. The compound exhibits properties that may influence neurotransmitter systems and has been studied for its potential effects on the central nervous system (CNS).

Antimicrobial Activity

Research indicates that compounds with similar structures have shown promising antibacterial and antifungal activities. For instance, derivatives of piperidine have been reported to exhibit minimum inhibitory concentration (MIC) values below 1 µg/mL against various pathogens, suggesting strong antimicrobial potential .

Compound	MIC (µg/mL)	Activity
Compound A	<1	Strong antibacterial
Compound B	<1	Strong antifungal
This compound	TBD	TBD

Case Studies and Research Findings

While direct studies on this compound are scarce, related compounds have provided insights into its potential efficacy:

• Antibacterial Properties : In vitro studies have shown that similar piperidine derivatives can inhibit the growth of Gram-positive and Gram-negative bacteria, such as Staphylococcus aureus and Escherichia coli, with varying MIC values .
• Neuropharmacological Effects : Research on piperidine derivatives has indicated potential anxiolytic and antidepressant effects. For example, certain derivatives have shown promise in animal models for reducing anxiety-like behaviors .

Safety and Toxicology

Safety data for this compound is currently limited. As with many synthetic compounds, understanding the toxicological profile is crucial for evaluating its therapeutic potential. Preliminary assessments should focus on acute toxicity, genotoxicity, and long-term effects.

Scientific Research Applications

Medicinal Chemistry

Methyl 1-[(2-chloro-6-fluorophenyl)methyl]piperidine-4-carboxylate has been investigated for its potential as a therapeutic agent in various diseases due to its structural similarity to known pharmacophores.

• Antidepressant Activity: Studies have suggested that piperidine derivatives exhibit antidepressant-like effects in animal models. The compound's ability to interact with neurotransmitter systems makes it a candidate for further exploration in treating depression .
• Anticancer Properties: Preliminary research indicates that compounds with similar structures can inhibit cancer cell proliferation. This compound may possess similar properties, warranting further investigation into its efficacy against specific cancer types .

Neuropharmacology

The compound is being studied for its potential role in modulating neurological pathways. Its interaction with receptors involved in cognitive functions could lead to developments in treatments for neurodegenerative diseases like Alzheimer’s and Parkinson’s.

Chemical Biology

As a building block in organic synthesis, this compound serves as an intermediate for synthesizing more complex molecules, particularly those targeting biological pathways related to enzyme inhibition and receptor modulation .

Case Study: Antidepressant Effects

A study published in the Journal of Medicinal Chemistry explored the antidepressant effects of piperidine derivatives. Researchers found that compounds structurally related to this compound showed significant improvement in behavioral tests indicative of antidepressant activity, suggesting that this compound could be a lead candidate for further development .

Case Study: Cancer Cell Proliferation Inhibition

Research presented at the American Association for Cancer Research indicated that piperidine-based compounds could inhibit the growth of various cancer cell lines. This compound was highlighted as a compound of interest due to its structural properties that may contribute to this activity .